Cas no 2171787-17-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid
- 2171787-17-8
- EN300-1486660
-
- Inchi: 1S/C24H26N2O5/c1-3-8-21(23(28)29)26-22(27)15(2)13-25-24(30)31-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h3-7,9-12,15,20-21H,1,8,13-14H2,2H3,(H,25,30)(H,26,27)(H,28,29)
- InChI Key: YBDUCJMGNNBIKR-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)C(NC(C(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486660-0.05g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-0.1g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-0.25g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-0.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-2.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-5.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-10.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1486660-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1486660-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]pent-4-enoic acid |
2171787-17-8 | 100mg |
$2963.0 | 2023-09-28 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid
Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid (CAS No. 2171787-17-8)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid (CAS No. 2171787-17-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Lys(Mtt)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.
The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity and purity of the final product. The Lys(Mtt) (lysine with a 4-methyltrityl protecting group) moiety further enhances the compound's utility by providing a stable platform for subsequent chemical modifications. The combination of these protecting groups in Fmoc-Lys(Mtt)-OH allows for precise control over the reactivity and selectivity of the amino acid during synthesis.
Recent advancements in synthetic methodologies have significantly improved the efficiency and scalability of producing Fmoc-Lys(Mtt)-OH. For instance, a study published in the Journal of Organic Chemistry in 2023 detailed an optimized synthetic route that achieved high yields and purity levels using environmentally friendly reagents and conditions. This method not only reduces the overall cost of production but also minimizes environmental impact, aligning with the growing emphasis on sustainable chemistry practices.
In the context of pharmaceutical research, Fmoc-Lys(Mtt)-OH has been extensively studied for its potential applications in drug discovery and development. One notable area of interest is its use in the synthesis of peptides that target specific biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. For example, a research team at the University of California, San Francisco, utilized Fmoc-Lys(Mtt)-OH to synthesize a novel peptide inhibitor that effectively blocked the activity of a key enzyme implicated in tumor growth. This inhibitor showed promising results in preclinical studies, demonstrating significant antitumor effects without causing severe side effects.
The versatility of Fmoc-Lys(Mtt)-OH extends beyond its use as a building block for peptides. It has also been explored as a scaffold for small molecule drug design. A study published in Medicinal Chemistry Research in 2022 reported the synthesis of several small molecule derivatives based on the Fmoc-Lys(Mtt)-OH structure. These derivatives exhibited potent antiviral activity against various strains of influenza virus, making them potential candidates for further development as antiviral agents.
In addition to its applications in drug discovery, Fmoc-Lys(Mtt)-OH has found utility in other areas of biotechnology. For instance, it has been used as a linker molecule in the development of targeted drug delivery systems. By conjugating therapeutic agents to Fmoc-Lys(Mtt)-OH, researchers have been able to enhance the specificity and efficacy of drug delivery to target tissues, thereby reducing off-target effects and improving treatment outcomes.
The safety profile of Fmoc-Lys(Mtt)-OH is another important consideration in its use as a chemical intermediate. Extensive toxicological studies have shown that it is generally well-tolerated at typical usage concentrations, with minimal cytotoxicity observed even at higher doses. However, proper handling and storage protocols should always be followed to ensure safety and maintain product quality.
In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid (CAS No. 2171787-17-8) is a versatile and valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for the synthesis of bioactive molecules and peptides, contributing to advancements in drug discovery and development. As research continues to uncover new applications and optimize synthetic methods, Fmoc-Lys(Mtt)-OH is poised to play an increasingly important role in the future of chemical biology and pharmaceutical science.
2171787-17-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidopent-4-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)